N-[4-(4-isobutoxyphenyl)-1,2,5-oxadiazol-3-yl]pentanamide

• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol
• IUPAC Name: N-[4-[4-(2-methylpropoxy)phenyl]-1,2,5-oxadiazol-3-yl]pentanamide
• InChI: InChI=1S/C17H23N3O3/c1-4-5-6-15(21)18-17-16(19-23-20-17)13-7-9-14(10-8-13)22-11-12(2)3/h7-10,12H,4-6,11H2,1-3H3,(H,18,20,21)
• InChI Key: UMZVNGIBBITKAW-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=NON=C1C2=CC=C(C=C2)OCC(C)C

Description

N-[4-(4-isobutoxyphenyl)-1,2,5-oxadiazol-3-yl]pentanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is also referred to as IBOPA and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of IBOPA is not fully understood, but it is believed to interact with proteins and enzymes involved in cellular processes. IBOPA has been shown to bind to the proteasome, leading to inhibition of protein degradation. It has also been shown to interact with tubulin, leading to microtubule destabilization. Additionally, IBOPA has been shown to interact with the voltage-gated sodium channel, leading to inhibition of sodium influx.
Biochemical and Physiological Effects:
IBOPA has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and to inhibit cell proliferation. IBOPA has also been shown to induce autophagy, a process by which cells degrade and recycle their own components. Additionally, IBOPA has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

IBOPA has several advantages for lab experiments. It is a fluorescent probe that can be used for imaging and detection of protein conformational changes. It is also a photoswitchable fluorescent protein that can be used for photoactivation and photobleaching experiments. However, IBOPA has limitations in terms of stability and solubility, which can affect its use in some experiments.

Future Directions

There are several future directions for IBOPA research. One direction is the development of IBOPA-based inhibitors of the proteasome for potential use in cancer treatment. Another direction is the use of IBOPA as a photosensitizer for photodynamic therapy. Additionally, IBOPA can be further modified to improve its stability and solubility for use in lab experiments.

Synthesis Methods

The synthesis of IBOPA can be achieved using various methods, including the reaction of 4-isobutoxybenzohydrazide with pentanoyl chloride in the presence of triethylamine and dimethylformamide. Another method involves the reaction of 4-isobutoxyphenylhydrazine with pentanoyl chloride in the presence of sodium bicarbonate and dichloromethane. The yield of IBOPA can be improved by using a purification process such as recrystallization.

Scientific Research Applications

IBOPA has been used in various scientific studies due to its potential applications in research. It has been used as a fluorescent probe for detecting protein conformational changes and as a photoswitchable fluorescent protein. IBOPA has also been used as a photosensitizer for photodynamic therapy and as a potential inhibitor of the proteasome, a complex responsible for protein degradation.